Cas no 823785-78-0 (3-Piperidinecarboxylic acid, 6-methyl-2-oxo-1-(phenylmethyl)-)

• Product name: 3-Piperidinecarboxylic acid, 6-methyl-2-oxo-1-(phenylmethyl)-
• CAS No: 823785-78-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 693491
• PubChem ID: 21580666

3-Piperidinecarboxylic acid, 6-methyl-2-oxo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 6-methyl-2-oxo-1-(phenylmethyl)-
• 1-benzyl-6-methyl-2-oxopiperidine-3-carboxylic acid
• DTXSID50616074
• 1-Benzyl-6-methyl-2-oxopiperidine-3-carboxylicacid
• 823785-78-0

• Inchi： InChI=1S/C14H17NO3/c1-10-7-8-12(14(17)18)13(16)15(10)9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,17,18)
• InChI Key： HCXXNBXBNKQIMN-UHFFFAOYSA-N
• SMILES： CC1CCC(C(=O)N1CC2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 2.4